Cas no 696647-92-4 (1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 696647-92-4
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD03834530
• CID: 1056597
• Update Time: 2025-08-03

1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-sec-Butyl-5-oxopyrrolidine-3-carboxylic Acid
• 1-(1-methylpropyl)-5-oxo-3-Pyrrolidinecarboxylic acid
• SMR000132616
• MLS000522208
• 1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid
• 1-butan-2-yl-5-oxopyrrolidine-3-carboxylic acid
• cid_4777950
• BDBM55407
• HMS2473G23
• HMS1648H11
• KM1297
• SBB045166
• 8326AE
• STK502021
• BBL008498
• TRA0050229
• SY014243
• AB0053237

• MDL： MFCD03834530
• Inchi： 1S/C9H15NO3/c1-3-6(2)10-5-7(9(12)13)4-8(10)11/h6-7H,3-5H2,1-2H3,(H,12,13)
• InChI Key： HHAITVSZLBIGMQ-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1C(C)CC

Computed Properties

• Exact Mass: 185.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Topological Polar Surface Area: 57.6

Experimental Properties

• PSA: 57.61000
• LogP: 0.65590

1-(butan-2-yl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters